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Experimental Protocols for Key Data

To generate the data for a biowaiver application, the following key experiments are critical.

1. Equilibrium Solubility Studies

Objective: To demonstrate high solubility of enalapril maleate over the pH range of the
gastrointestinal tract.

Method: A shake-flask method is typically used [1].
Protocol: An excess of the drug is added to aqueous buffers (e.g., pH 1.2, 4.5, and 6.8) and shaken

in a water bath maintained at 37±0.5°C until equilibrium is reached. The samples are then filtered,
and the concentration of enalapril in the supernatant is quantified using a validated stability-indicating

method such as High-Performance Liquid Chromatography (HPLC) [1].

2. In Vitro Dissolution Testing

Objective: To compare the dissolution profile of the test product (e.g., generic) with the reference
product.

Method: Use USP Apparatus I (basket) or II (paddle), with a rotation speed of 50-75 rpm.
Media: 900 mL of three dissolution media: pH 1.2, 4.5, and 6.8 buffers, maintained at 37±0.5°C [1].

Acceptance Criteria: To qualify for a biowaiver, both test and reference products must release ≥85%
of the labeled drug content within 15 minutes in all three media [1] [2].
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While the biowaiver focuses on formulation performance, the clinical context is also relevant. A network

meta-analysis compared common ACE inhibitors used for heart failure, with findings summarized below.

Note that enalapril was effective but associated with a higher incidence of certain side effects [3].

ACE
Inhibitor

Efficacy Highlights Safety Highlights

Enalapril Effective at increasing ejection fraction and

stroke volume; significantly reduced systolic
blood pressure vs. placebo [3].

Higher incidence of cough and

gastrointestinal discomfort vs. placebo;
greater deterioration in renal function

[3].

Ramipril Associated with the lowest incidence of all-
cause mortality [3].

Not specified in the study.

Lisinopril Least effective in lowering systolic and

diastolic blood pressure; associated with a
higher rate of all-cause mortality vs. placebo

and ramipril [3].

Not specified in the study.

Trandolapril Ranked first in reducing both systolic and

diastolic blood pressure [3].

Not specified in the study.

Captopril Not specified in the study. Associated with a higher incidence of

cough compared to placebo [3].

Visualizing Enalapril's Pathway and BCS Logic

The following diagrams, created with DOT language, illustrate the metabolic pathway of enalapril and the

decision logic for a biowaiver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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